N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C14H12ClN3O3/c15-11-3-1-10(2-4-11)9-16-14(19)17-12-5-7-13(8-6-12)18(20)21/h1-8H,9H2,(H2,16,17,19)
• InChI Key: BGQSCSGZLMFRGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H12ClN3O3
• Molecular Weight: 305.71 g/mol

Description

N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea, also known as CBNU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBNU is a urea derivative that has been synthesized through a multi-step process, and its unique chemical structure has made it a promising candidate for use in biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been found to inhibit the activity of protein kinase C, a signaling pathway involved in cell growth and differentiation.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been found to have a wide range of biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been shown to have anti-inflammatory effects. It has been found to inhibit the production of inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea in lab experiments is its unique chemical structure, which allows it to interact with various enzymes and signaling pathways. However, one of the main limitations of using N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea is its potential toxicity. N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been found to be toxic to both cancer cells and normal cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea. One area of research is the development of new anticancer drugs based on the structure of N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea. Another area of research is the development of new antibiotics based on the antimicrobial properties of N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea and its potential side effects.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research has been in the field of cancer treatment. N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the proliferation of cancer cells by blocking the cell cycle.
In addition to its potential applications in cancer treatment, N-(4-chlorobenzyl)-N'-(4-nitrophenyl)urea has also been studied for its antimicrobial properties. It has been found to have significant activity against both gram-positive and gram-negative bacteria, making it a promising candidate for the development of new antibiotics.